Cas no 139682-44-3 (2-Propenoic acid, 3-[[2-(pyridinyl)ethenyl]phenyl]-)

• Product Name: 2-Propenoic acid, 3-[[2-(pyridinyl)ethenyl]phenyl]-
• CAS No: 139682-44-3
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1278730
• PubChem ID: 71343013
• Update Time: 2025-04-20

2-Propenoic acid, 3-[[2-(pyridinyl)ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[[2-(pyridinyl)ethenyl]phenyl]-
• 3-[2-(2-pyridin-2-ylethenyl)phenyl]prop-2-enoic acid
• 139682-44-3
• DTXSID20769682
• 3-{2-[2-(Pyridin-2-yl)ethenyl]phenyl}prop-2-enoic acid

• Inchi： 1S/C16H13NO2/c18-16(19)11-9-14-6-2-1-5-13(14)8-10-15-7-3-4-12-17-15/h1-12H,(H,18,19)
• InChI Key： BLQFMAIUINFXGG-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC=CC=1C=CC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19